Cas no 832102-60-0 (2-(1-piperidinyl)-1H-Benzimidazol-6-amine)

• Product Name: 2-(1-piperidinyl)-1H-Benzimidazol-6-amine
• CAS No: 832102-60-0
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 676411
• PubChem ID: 69713774
• Update Time: 2025-04-19

2-(1-piperidinyl)-1H-Benzimidazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-piperidinyl)-1H-Benzimidazol-6-amine
• 2-piperidin-1-yl-3H-benzimidazol-5-amine
• AKOS017561435
• SCHEMBL6231870
• 832102-60-0
• DTXSID40741142
• 2-(Piperidin-1-yl)-1H-benzo[d]imidazol-5-amine
• 2-piperidin-1-yl-1h-benzimidazol-6-amine
• CHEMBL3393118
• 2-(Piperidin-1-yl)-1H-benzimidazol-6-amine

• Inchi： 1S/C12H16N4/c13-9-4-5-10-11(8-9)15-12(14-10)16-6-2-1-3-7-16/h4-5,8H,1-3,6-7,13H2,(H,14,15)
• InChI Key： NKAPXWIFLZNFAE-UHFFFAOYSA-N
• SMILES： N1(C2=NC3C=CC(=CC=3N2)N)CCCCC1

Computed Properties

• Exact Mass: 216.137496527g/mol
• Monoisotopic Mass: 216.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.9Ų